Cas no 61511-71-5 (N-butyl-4-chloro-2-nitroaniline)
61511-71-5 structure
Product Name:N-butyl-4-chloro-2-nitroaniline
CAS No:61511-71-5
MF:C10H13ClN2O2
MW:228.675421476364
CID:476772
PubChem ID:12343898
Update Time:2025-04-19
N-butyl-4-chloro-2-nitroaniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, N-butyl-4-chloro-2-nitro-
- N-butyl-4-chloro-2-nitroaniline
- CS-0287225
- AKOS005209149
- EN300-164355
- 61511-71-5
- DTXSID30492499
-
- Inchi: 1S/C10H13ClN2O2/c1-2-3-6-12-9-5-4-8(11)7-10(9)13(14)15/h4-5,7,12H,2-3,6H2,1H3
- InChI Key: UURLLDYIBDPBBH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)[N+](=O)[O-])NCCCC
Computed Properties
- Exact Mass: 228.06669
- Monoisotopic Mass: 228.0665554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 57.8Ų
Experimental Properties
- PSA: 55.17
N-butyl-4-chloro-2-nitroaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-164355-0.05g |
N-butyl-4-chloro-2-nitroaniline |
61511-71-5 | 0.05g |
$612.0 | 2023-06-08 | ||
| Enamine | EN300-164355-0.1g |
N-butyl-4-chloro-2-nitroaniline |
61511-71-5 | 0.1g |
$640.0 | 2023-06-08 | ||
| Enamine | EN300-164355-0.25g |
N-butyl-4-chloro-2-nitroaniline |
61511-71-5 | 0.25g |
$670.0 | 2023-06-08 | ||
| Enamine | EN300-164355-0.5g |
N-butyl-4-chloro-2-nitroaniline |
61511-71-5 | 0.5g |
$699.0 | 2023-06-08 | ||
| Enamine | EN300-164355-1.0g |
N-butyl-4-chloro-2-nitroaniline |
61511-71-5 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-164355-2.5g |
N-butyl-4-chloro-2-nitroaniline |
61511-71-5 | 2.5g |
$1428.0 | 2023-06-08 | ||
| Enamine | EN300-164355-5.0g |
N-butyl-4-chloro-2-nitroaniline |
61511-71-5 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-164355-10.0g |
N-butyl-4-chloro-2-nitroaniline |
61511-71-5 | 10g |
$3131.0 | 2023-06-08 | ||
| Enamine | EN300-164355-50mg |
N-butyl-4-chloro-2-nitroaniline |
61511-71-5 | 50mg |
$348.0 | 2023-09-22 | ||
| Enamine | EN300-164355-100mg |
N-butyl-4-chloro-2-nitroaniline |
61511-71-5 | 100mg |
$364.0 | 2023-09-22 |
N-butyl-4-chloro-2-nitroaniline Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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